Cas no 98547-43-4 (3-Amino-4,5-dimethylthiophene-2-carboxylic acid)

3-Amino-4,5-dimethylthiophene-2-carboxylic acid structure
98547-43-4 structure
Product Name:3-Amino-4,5-dimethylthiophene-2-carboxylic acid
CAS No:98547-43-4
MF:C7H9NO2S
MW:171.216860532761
CID:1092331
PubChem ID:21960252
Update Time:2025-08-04

3-Amino-4,5-dimethylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4,5-dimethylthiophene-2-carboxylic acid
    • 3-Amino-4,5-dimethyl-thiophen-2-carbonsaeure
    • 3-amino-4,5-dimethyl-thiophene-2-carboxylic acid
    • SCHEMBL1523326
    • 98547-43-4
    • 3-Amino-4,5-dimethylthiophene-2-carboxylicacid
    • A858534
    • methyl 3-amino-5-methylthiophene-2-carboxylic acid
    • OEOGTNFUSJSJBO-UHFFFAOYSA-N
    • Inchi： 1S/C7H9NO2S/c1-3-4(2)11-6(5(3)8)7(9)10/h8H2,1-2H3,(H,9,10)
    • InChI Key： OEOGTNFUSJSJBO-UHFFFAOYSA-N
    • SMILES： S1C(C(=O)O)=C(C(C)=C1C)N

Computed Properties

  • Exact Mass: 171.03500
  • Monoisotopic Mass: 171.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 91.56000
  • LogP: 2.22650

3-Amino-4,5-dimethylthiophene-2-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-Amino-4,5-dimethylthiophene-2-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:98547-43-4)3-Amino-4,5-dimethylthiophene-2-carboxylic acid
Order Number:A858534
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:13
Price ($):481.0
Email:sales@amadischem.com

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98547-43-4 (3-Amino-4,5-dimethylthiophene-2-carboxylic acid) Related Products

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Amadis Chemical Company Limited
(CAS:98547-43-4)3-Amino-4,5-dimethylthiophene-2-carboxylic acid
A858534
Purity:99%
Quantity:1g
Price ($):481.0
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